Cas no 2803851-97-8 (Methyl 2,2-dimethyl-3-azetidineacetate)

• Product Name: Methyl 2,2-dimethyl-3-azetidineacetate
• CAS No: 2803851-97-8
• MF: C₈H₁₅NO₂
• MW: 157.210202455521
• CID: 6070319
• Update Time: 2025-06-12

Methyl 2,2-dimethyl-3-azetidineacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2,2-dimethyl-3-azetidineacetate

• Inchi： 1S/C8H15NO2/c1-8(2)6(5-9-8)4-7(10)11-3/h6,9H,4-5H2,1-3H3
• InChI Key： PWMJCQOYKNNSQP-UHFFFAOYSA-N
• SMILES： N1CC(CC(OC)=O)C1(C)C

Experimental Properties

• Density: 0.964±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 187.1±13.0 °C(Predicted)
• pka: 10.39±0.60(Predicted)

Additional information on Methyl 2,2-dimethyl-3-azetidineacetate

Exploring the Chemistry and Applications of Methyl 2,2-dimethyl-3-azetidineacetate (CAS No. 2803851-97-8)

In the ever-evolving field of organic chemistry, Methyl 2,2-dimethyl-3-azetidineacetate (CAS No. 2803851-97-8) has emerged as a compound of significant interest. This ester derivative, featuring an azetidine ring, is gaining attention for its unique structural properties and potential applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals are increasingly exploring its synthesis, reactivity, and utility in drug discovery, aligning with the growing demand for novel heterocyclic compounds.

The azetidine core in Methyl 2,2-dimethyl-3-azetidineacetate is a four-membered nitrogen-containing ring, which distinguishes it from more common five- or six-membered heterocycles. This compact structure imparts steric and electronic characteristics that are valuable in medicinal chemistry, particularly in the design of bioactive molecules. The methyl ester group further enhances its versatility, allowing for straightforward derivatization or hydrolysis to carboxylic acids, a feature often leveraged in prodrug development.

Recent trends in AI-driven drug discovery and green chemistry have amplified the relevance of compounds like Methyl 2,2-dimethyl-3-azetidineacetate. Computational tools are now used to predict its interactions with biological targets, while sustainable synthesis methods aim to minimize environmental impact. These advancements address common search queries such as "azetidine derivatives in drug design" or "eco-friendly synthesis of nitrogen heterocycles," reflecting the intersection of innovation and user curiosity.

From a synthetic perspective, the preparation of Methyl 2,2-dimethyl-3-azetidineacetate often involves ring-closing strategies or esterification of preformed azetidine precursors. Its stability under various conditions makes it a practical intermediate for further functionalization. Notably, the 2,2-dimethyl substitution on the azetidine ring contributes to conformational rigidity, a trait exploited in the development of enzyme inhibitors or ligands for therapeutic targets.

Beyond pharmaceuticals, this compound finds utility in specialty chemicals and catalysis. Its nitrogen-rich framework can serve as a ligand in metal-catalyzed reactions, a topic frequently searched by chemists exploring "nitrogen ligands in asymmetric synthesis." Additionally, its potential in polymer modification or coating technologies is under investigation, catering to industrial demands for high-performance materials.

As the scientific community prioritizes molecular diversity and sustainable practices, Methyl 2,2-dimethyl-3-azetidineacetate exemplifies how niche compounds can drive innovation. Its dual role as a building block and a functional entity underscores its value across disciplines, making it a compelling subject for both academic and industrial research. Future studies may focus on optimizing its synthetic routes or expanding its applications, further solidifying its place in modern chemistry.